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Compound of Interest

Compound Name: Butyramide

Cat. No.: B146194

This technical guide provides a comprehensive overview of the core physicochemical
properties of butyramide, specifically its molecular weight and chemical formula. It is intended
for researchers, scientists, and drug development professionals who require precise and
reliable data for their work. This document includes a summary of quantitative data, a detailed
experimental protocol for the determination of molecular weight via mass spectrometry, and a
workflow diagram for the experimental procedure.

Core Properties of Butyramide

Butyramide, also known as butanamide, is a primary fatty amide derived from the formal
condensation of butanoic acid and ammonia.[1] It is a white, crystalline solid at room
temperature and is freely soluble in water and ethanol.[2] Unlike its precursor, butyric acid,
butyramide is notable for being devoid of an unpleasant, rancid smell.[2]

Quantitative Data Summary

The fundamental properties of butyramide are summarized in the table below. These values
are consistently reported across various chemical databases and literature sources.
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Property Value Citations
Chemical Formula CaH9sNO [1103114]
Molecular Weight 87.12 g/mol [11[31[5]
Monoisotopic Mass 87.068413915 Da [11[3]
IUPAC Name butanamide [11[3]
CAS Number 541-35-5 [1]

Experimental Determination of Molecular Weight

The molecular weight of a small organic molecule like butyramide is typically determined
experimentally using mass spectrometry. Electron lonization (El) is a classic and effective
ionization method for volatile and thermally stable compounds with molecular weights below
600 Da, making it well-suited for the analysis of butyramide.[3]

Experimental Protocol: Molecular Weight Determination
of Butyramide by Electron lonization Mass Spectrometry
(EI-MS)

This protocol outlines the methodology for determining the molecular weight of a butyramide

sample using a standard mass spectrometer equipped with an electron ionization source.

1. Sample Preparation:

A pure sample of butyramide is required. The sample should be a solid or a liquid that can
be easily volatilized.

The sample is introduced into the mass spectrometer. For a solid like butyramide, this can
be done using a direct insertion probe. For solutions, the solvent must be volatile and not
interfere with the analysis.

N

. lonization:

The sample is volatilized by heating it under a high vacuum.
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e The gaseous butyramide molecules are introduced into the ion source.

e In the ion source, the molecules are bombarded by a beam of high-energy electrons
(typically 70 eV).

e This collision imparts enough energy to eject an electron from the butyramide molecule,
forming a positively charged molecular ion (Me+), which is also a radical cation.

3. Mass Analysis:

e The newly formed ions, including the molecular ion and any fragment ions, are accelerated
by an electric field.

e The accelerated ions then pass through a magnetic or electric field within the mass analyzer.

e The analyzer separates the ions based on their mass-to-charge ratio (m/z). Lighter ions are
deflected more than heavier ions.

4. Detection:
e The separated ions are detected by an electron multiplier or a similar detector.
e The detector generates a signal that is proportional to the number of ions striking it.

e The instrument's software processes these signals to generate a mass spectrum, which is a
plot of relative ion abundance versus the m/z ratio.

5. Data Interpretation:

o The peak with the highest m/z value in the mass spectrum, excluding isotopic peaks,
generally corresponds to the molecular ion (Me+).

e The m/z value of the molecular ion peak provides the molecular weight of the compound. For
butyramide, this would be observed at an m/z of approximately 87.

Workflow for Molecular Weight Determination

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b146194?utm_src=pdf-body
https://www.benchchem.com/product/b146194?utm_src=pdf-body
https://www.benchchem.com/product/b146194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the key stages in determining the molecular weight of
butyramide using Electron lonization Mass Spectrometry.

Sample Introduction & Volatilization

Butyramide Sample

Volatilization (Heating in Vacuum)

lonization

Electron lonization (70 eV)

Mass Analysis

lon Acceleration

Separation by m/z Ratio

Detection & Dsta Processing

lon Detection

Mass Spectrum Generation

Result

Molecular Weight Determined

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b146194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of butyramide via EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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